4-Tert-butyl-2-chloro-5-fluoro-6-(methylthio)pyrimidine

• Molecular Formula: C9H12ClFN2S
• Molecular Weight: 234.72 g/mol
• IUPAC Name: 4-tert-butyl-2-chloro-5-fluoro-6-methylsulfanylpyrimidine
• InChI: InChI=1S/C9H12ClFN2S/c1-9(2,3)6-5(11)7(14-4)13-8(10)12-6/h1-4H3
• InChI Key: GUFXAKUOWSIHAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C(=NC(=N1)Cl)SC)F

Description

4-Tert-butyl-2-chloro-5-fluoro-6-(methylthio)pyrimidine is a useful research compound. Its molecular formula is C9H12ClFN2S and its molecular weight is 234.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold (0° C.) solution of tert-butylmagnesium chloride (7.5 mL, 1M solution in THF, 7.5 mmol) in THF (15 mL) was added slowly a solution of 2-chloro-5-fluoro-4-(methylthio)pyrimidine (0.9 g, 5.0 mmol) in 1,2-dimethoxyethane (5 mL). The reaction mixture was stirred at 15° C. for 1 hour, then cooled to 0° C. and triethylamine (0.7 mL, 5.0 mmol) was added, followed by the addition of a solution of iodine (1.3 g, 5.0 mmol) in tetrahydrofuran (3 mL). Water (10 mL) was added to quench the reaction and pH was adjusted to 1 using 6N hydrochloric acid. The aqueous phase was extracted twice with ethyl acetate (2×15 mL). The combined organic phases were washed with aqueous sodium thiosulfate and then brine, dried over MgSO4, filtered and concentrated in vacuo to give a brown solid which was used without further purification.